Cas no 1214921-49-9 ((1S,3S,4S)-Methyl 3-fluoro-4-hydroxycyclopentanecarboxylate)

• Product Name: (1S,3S,4S)-Methyl 3-fluoro-4-hydroxycyclopentanecarboxylate
• CAS No: 1214921-49-9
• MF: C₇H₁₁FO₃
• MW: 162.158846139908
• CID: 2092846
• PubChem ID: 46188624
• Update Time: 2025-10-29

(1S,3S,4S)-Methyl 3-fluoro-4-hydroxycyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,3S,4S)-Methyl 3-fluoro-4-hydroxycyclopentanecarboxylate
• 1214921-49-9
• methyl (1S,3S,4S)-3-fluoro-4-hydroxycyclopentane-1-carboxylate
• (1S,3S,4S)-Methyl3-fluoro-4-hydroxycyclopentanecarboxylate
• AKOS024463634

• Inchi： 1S/C7H11FO3/c1-11-7(10)4-2-5(8)6(9)3-4/h4-6,9H,2-3H2,1H3/t4-,5+,6+/m1/s1
• InChI Key： RCABWLOYEULSPO-SRQIZXRXSA-N
• SMILES： F[C@@H]1[C@H](C[C@H](C(=O)OC)C1)O

Computed Properties

• Exact Mass: 162.06900
• Monoisotopic Mass: 162.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 0.26840

Additional information on (1S,3S,4S)-Methyl 3-fluoro-4-hydroxycyclopentanecarboxylate

Comprehensive Guide to (1S,3S,4S)-Methyl 3-fluoro-4-hydroxycyclopentanecarboxylate (CAS No. 1214921-49-9)

(1S,3S,4S)-Methyl 3-fluoro-4-hydroxycyclopentanecarboxylate (CAS No. 1214921-49-9) is a specialized fluorinated cyclopentane derivative widely used in pharmaceutical and organic synthesis. This compound belongs to the class of fluorinated cyclopentane carboxylates, which are gaining attention due to their unique stereochemistry and potential applications in drug development. Researchers and manufacturers are increasingly interested in fluorinated building blocks like this due to their ability to enhance metabolic stability and bioavailability in active pharmaceutical ingredients (APIs).

The molecular structure of (1S,3S,4S)-Methyl 3-fluoro-4-hydroxycyclopentanecarboxylate features a cyclopentane ring with three chiral centers, making it a valuable chiral synthon for asymmetric synthesis. The presence of both fluoro and hydroxy groups at adjacent positions creates interesting electronic and steric effects that can influence reaction outcomes. This has led to its exploration in the synthesis of prostaglandin analogs and other bioactive molecules where precise stereocontrol is crucial.

In recent years, the demand for fluorinated pharmaceutical intermediates has surged, driven by the growing recognition of fluorine's ability to improve drug properties. The 3-fluoro-4-hydroxy motif in this compound is particularly valuable for medicinal chemistry applications, as evidenced by its use in developing kinase inhibitors and antiviral agents. Current research trends show increased interest in stereospecific fluorination techniques, making this compound relevant to modern synthetic challenges.

The synthesis of (1S,3S,4S)-Methyl 3-fluoro-4-hydroxycyclopentanecarboxylate typically involves asymmetric catalytic methods or resolution techniques to achieve the desired stereochemistry. Advanced organofluorine chemistry approaches are often employed to introduce the fluorine atom with high regio- and stereoselectivity. Process chemists are particularly interested in scalable synthetic routes that maintain the compound's high enantiomeric purity, as this directly impacts its utility in downstream applications.

From an analytical perspective, characterization of CAS 1214921-49-9 requires specialized techniques including chiral HPLC, 19F NMR spectroscopy, and X-ray crystallography to confirm its absolute configuration. The compound's physicochemical properties (such as solubility profile and stability) are carefully studied to ensure proper handling and storage conditions. These characteristics make it a subject of interest in pharmaceutical formulation studies and pre-clinical research.

The commercial availability of (1S,3S,4S)-Methyl 3-fluoro-4-hydroxycyclopentanecarboxylate has expanded in response to growing demand from contract research organizations and academic laboratories. Suppliers typically offer this compound with detailed certificates of analysis documenting its purity and stereochemical integrity. Current market trends indicate rising prices for such high-value chiral intermediates, reflecting their importance in modern drug discovery pipelines.

Environmental and regulatory considerations for fluorinated organic compounds like this one are becoming increasingly important. While not classified as hazardous, proper laboratory safety protocols should always be followed when handling this material. The compound's environmental fate and green chemistry aspects are subjects of ongoing research, particularly regarding sustainable synthetic approaches and waste minimization strategies.

Future applications of 1214921-49-9 may expand beyond pharmaceuticals into areas such as advanced materials and agrochemicals, where fluorinated building blocks are gaining traction. The unique combination of fluorine substitution and multiple stereocenters in this molecule makes it a versatile platform for further chemical modifications. Researchers are particularly interested in exploring its potential as a precursor for bioactive natural product analogs and PET imaging agents.

For scientists working with (1S,3S,4S)-Methyl 3-fluoro-4-hydroxycyclopentanecarboxylate, recent literature highlights several innovative applications. These include its use in click chemistry approaches, metal-catalyzed coupling reactions, and as a template for conformationally constrained peptidomimetics. The compound's structural features make it particularly valuable for studying molecular recognition processes and enzyme-substrate interactions in medicinal chemistry programs.

In conclusion, CAS 1214921-49-9 represents an important fluorinated chiral building block with growing significance in pharmaceutical research and development. Its unique stereochemical configuration and functional group arrangement offer numerous opportunities for creative synthetic applications. As the field of fluorine medicinal chemistry continues to evolve, this compound is likely to remain a valuable tool for drug discovery scientists and synthetic chemists alike.